Cas no 1065473-78-0 (3-(4-Phenoxyphenyl)-3H-pyrazolo[3,4-d]pyrimidin-4-amine)

3-(4-Phenoxyphenyl)-3H-pyrazolo[3,4-d]pyrimidin-4-amine Properties

Names and Identifiers

• 1065473-78-0
• 3-(4-Phenoxyphenyl)-3H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(4-phenoxyphenyl)-

• InChIKey： XVPPYPRZPHOKIG-UHFFFAOYSA-N
• Inchi： 1S/C17H13N5O/c18-16-14-15(21-22-17(14)20-10-19-16)11-6-8-13(9-7-11)23-12-4-2-1-3-5-12/h1-10,15H,(H2,18,19,20)
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C2=C(N)N=CN=C2N=N1

Computed Properties

• Exact Mass: 303.11201006g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.11201006g/mol
• Heavy Atom Count: 23
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Boiling Point: 475.6±45.0 °C(Predicted)
• pka: 3.28±0.40(Predicted)
• Density: 1.41±0.1 g/cm3(Predicted)